Cas no 1249469-25-7 (2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide)

2-Methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide is a specialized chemical compound featuring a unique triazole-functionalized propanamide structure. Its key advantages include a well-defined molecular architecture, combining both amino and triazole moieties, which may enhance reactivity and binding properties in synthetic or pharmaceutical applications. The presence of the 1,2,4-triazole group suggests potential utility in coordination chemistry or as a pharmacophore in bioactive molecules. The compound's structural rigidity, conferred by the branched methyl and isopropyl substituents, could contribute to stability and selectivity in targeted reactions. Suitable for research applications, it offers a versatile intermediate for further functionalization or mechanistic studies in organic and medicinal chemistry.
2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide structure
1249469-25-7 structure
Product Name:2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide
CAS No:1249469-25-7
MF:C9H17N5O
MW:211.264180898666
CID:6231505
PubChem ID:61923379
Update Time:2025-10-20

2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide
    • CS-0292610
    • 1249469-25-7
    • EN300-1123296
    • AKOS011197306
    • 2-(Isopropylamino)-2-methyl-3-(1h-1,2,4-triazol-1-yl)propanamide
    • 2-methyl-2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)propanamide
    • Inchi: 1S/C9H17N5O/c1-7(2)13-9(3,8(10)15)4-14-6-11-5-12-14/h5-7,13H,4H2,1-3H3,(H2,10,15)
    • InChI Key: ZAXGPIRTNTWUKS-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(CN1C=NC=N1)NC(C)C)N

Computed Properties

  • Exact Mass: 211.14331018g/mol
  • Monoisotopic Mass: 211.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 85.8Ų

2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide Pricemore >>

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Additional information on 2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide

Research Brief on 2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide (CAS: 1249469-25-7)

2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide (CAS: 1249469-25-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole moiety and propanamide backbone, has shown promising potential in various therapeutic applications, particularly in the development of antifungal and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

The synthesis of 2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide involves a multi-step process that includes the introduction of the 1,2,4-triazole ring, which is known for its bioisosteric properties and ability to enhance drug-like characteristics. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the triazole group plays a critical role in its biological activity. Researchers have also explored modifications to the propanamide side chain to optimize its efficacy and reduce potential side effects.

Recent in vitro and in vivo studies have demonstrated that 2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide exhibits potent inhibitory effects against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The compound's mechanism of action appears to involve the inhibition of fungal cytochrome P450 enzymes, which are essential for ergosterol biosynthesis—a key component of fungal cell membranes. This mode of action is similar to that of other triazole-based antifungals, but preliminary data suggest that this compound may have a broader spectrum of activity and lower toxicity.

Pharmacokinetic studies have shown that 2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide has favorable absorption and distribution profiles, with good oral bioavailability and tissue penetration. The compound is metabolized primarily in the liver, with minimal renal excretion, making it a potential candidate for patients with renal impairment. However, further studies are needed to fully understand its metabolic pathways and potential drug-drug interactions.

In addition to its antifungal properties, recent research has explored the potential of 2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide in other therapeutic areas. For example, preliminary data suggest that the compound may have anti-inflammatory and immunomodulatory effects, possibly due to its interaction with specific signaling pathways involved in immune response regulation. These findings open new avenues for the development of multifunctional therapeutics targeting both infectious and inflammatory diseases.

Despite its promising potential, several challenges remain in the development of 2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide as a clinical candidate. These include optimizing its synthetic route for large-scale production, further elucidating its safety profile, and conducting comprehensive preclinical and clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, 2-methyl-2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)propanamide (CAS: 1249469-25-7) represents a promising candidate in the field of antifungal and antimicrobial drug development. Its unique chemical structure, potent biological activity, and favorable pharmacokinetic properties make it a compound of significant interest for further research. Continued investigation into its mechanism of action, therapeutic potential, and safety profile will be critical to realizing its full clinical potential.

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